N-[6-(methoxymethyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]-N''-(4-phenoxyphenyl)guanidine

• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 2-[4-(methoxymethyl)-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine
• InChI: InChI=1S/C19H19N5O3/c1-26-12-14-11-17(25)23-19(22-14)24-18(20)21-13-7-9-16(10-8-13)27-15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H4,20,21,22,23,24,25)
• InChI Key: HEIUVWXGUHFISP-UHFFFAOYSA-N
• Isomeric SMILES: COCC1=CC(=O)NC(=N1)/N=C(\N)/NC2=CC=C(C=C2)OC3=CC=CC=C3
• Canonical SMILES: COCC1=CC(=O)NC(=N1)N=C(N)NC2=CC=C(C=C2)OC3=CC=CC=C3

Description

N-[6-(methoxymethyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]-N’'-(4-phenoxyphenyl)guanidine, also known by its systematic name 2-(6-Methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)-1-(4-phenoxyphenyl)guanidine , is a chemical compound with the following properties:

Molecular Formula: CHNO

Molecular Weight: 335.360 g/mol

Density: 1.3±0.1 g/cm³

Boiling Point: 509.8±52.0 °C at 760 mmHg

Melting Point: Not available

CAS Number: 510738-21-3

Preparation Methods

The synthetic routes for this compound are not widely documented. further research may reveal additional details. Industrial production methods remain proprietary and may involve specialized processes.

Chemical Reactions Analysis

Reactions::

Oxidation: Investigate its susceptibility to oxidation reactions.

Reduction: Explore reduction reactions involving this compound.

Substitution: Assess substitution reactions.

Common Reagents and Conditions::

Reagents: Common reagents used in pyrimidine chemistry.

Conditions: Reaction conditions (temperature, solvent, catalysts).

Major Products:: Identify the major products formed during these reactions.

Scientific Research Applications

This compound has diverse applications across scientific domains:

Chemistry: Investigate its role as a building block in organic synthesis.

Biology: Explore its interactions with biological systems.

Medicine: Assess its potential as a drug candidate.

Industry: Consider its use in materials science or other industrial applications.

Mechanism of Action

The precise mechanism by which N-[6-(methoxymethyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]-N’'-(4-phenoxyphenyl)guanidine exerts its effects remains an active area of research. It likely involves specific molecular targets and signaling pathways.

Comparison with Similar Compounds

Similar Compounds: Investigate related guanidine derivatives.

Uniqueness: Highlight what sets this compound apart.

Remember that this information is based on available data, and further research may provide additional insights